Cas no 100192-09-4 (2-(4-Ethoxyphenyl)-3-oxobutanenitrile)

2-(4-Ethoxyphenyl)-3-oxobutanenitrile structure
100192-09-4 structure
Product Name:2-(4-Ethoxyphenyl)-3-oxobutanenitrile
CAS No:100192-09-4
MF:C12H13NO2
MW:203.237123250961
CID:124000
Update Time:2023-08-02

2-(4-Ethoxyphenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-acetyl-4-ethoxy-
    • Acetoacetonitrile, 2-(p-ethoxyphenyl)- (6CI)
    • 2-(4-ethoxyphenyl)-3-oxobutanenitrile
    • 2-(4-Ethoxyphenyl)-3-oxobutanenitrile
    • Inchi: 1S/C12H13NO2/c1-3-15-11-6-4-10(5-7-11)12(8-13)9(2)14/h4-7,12H,3H2,1-2H3
    • InChI Key: CILOLIAJHWXIDH-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C(C#N)C(C)=O

Computed Properties

  • Exact Mass: 203.095
  • Monoisotopic Mass: 203.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • PSA: 50.09000
  • LogP: 2.28148
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